5-Fluoro-N-[2-(2-methoxyphenyl)ethyl]-6-methylpyrimidin-4-amine

• IUPAC Name: 5-fluoro-N-[2-(2-methoxyphenyl)ethyl]-6-methylpyrimidin-4-amine
• InChI: InChI=1S/C14H16FN3O/c1-10-13(15)14(18-9-17-10)16-8-7-11-5-3-4-6-12(11)19-2/h3-6,9H,7-8H2,1-2H3,(H,16,17,18)
• InChI Key: FXHGBKRKCXZFAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)NCCC2=CC=CC=C2OC)F
• Molecular Formula: C14H16FN3O
• Molecular Weight: 261.29 g/mol

Description

The compound “5-Fluoro-N-[2-(2-methoxyphenyl)ethyl]-6-methylpyrimidin-4-amine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. It also contains a methoxyphenyl group and an ethylamine group attached to the pyrimidine ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the formation of the pyrimidine ring, followed by the introduction of the various substituents. The exact methods would depend on the specific reagents and conditions used.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrimidine ring, with various substituents attached at specific positions. The presence of the fluorine atom would likely have a significant effect on the electronic properties of the molecule.

Chemical Reactions Analysis

This compound, like other organic compounds, would be expected to undergo a variety of chemical reactions. The exact reactions would depend on the conditions and reagents used. The presence of the amine and methoxy groups could make it a candidate for reactions involving nucleophilic substitution or condensation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine atom and the various functional groups would likely affect its polarity, solubility, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. If it is intended to be used as a drug, it would interact with biological targets in the body to exert its effects.

Safety and Hazards

Like all chemicals, this compound should be handled with care. It’s important to use appropriate safety measures when handling and storing the compound to prevent exposure and potential harm.

Future Directions

The future research directions for this compound could involve further studies to fully understand its properties and potential applications. This could include research into its biological activity if it is intended to be used as a drug.